![molecular formula C17H21NO2S B4581079 3-[(3-butyl-2-methyl-4-quinolinyl)thio]propanoic acid](/img/structure/B4581079.png)
3-[(3-butyl-2-methyl-4-quinolinyl)thio]propanoic acid
Overview
Description
3-[(3-butyl-2-methyl-4-quinolinyl)thio]propanoic acid, also known as BM 15.766, is a synthetic compound that has been studied for its potential use in various scientific research applications. 766, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.
Mechanism of Action
3-[(3-butyl-2-methyl-4-quinolinyl)thio]propanoic acid 15.766 works by inhibiting the activity of ACAT and G6PD, which are enzymes involved in cholesterol and glucose metabolism, respectively. By inhibiting these enzymes, this compound 15.766 can reduce the amount of cholesterol and glucose in the body, which may have beneficial effects on certain diseases.
Biochemical and Physiological Effects:
This compound 15.766 has been shown to have a variety of biochemical and physiological effects, including reducing cholesterol levels, reducing glucose levels, and reducing inflammation. It has also been shown to have anti-cancer properties and may be useful in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
One advantage of 3-[(3-butyl-2-methyl-4-quinolinyl)thio]propanoic acid 15.766 is that it is a synthetic compound, which means that it can be easily synthesized and purified for use in lab experiments. However, one limitation is that it may not be as effective in vivo as it is in vitro, which means that further research is needed to determine its potential use in humans.
Future Directions
There are several future directions for research on 3-[(3-butyl-2-methyl-4-quinolinyl)thio]propanoic acid 15.766, including further studies on its mechanism of action, its potential use in the treatment of atherosclerosis and cancer, and its potential use in combination with other drugs. Additionally, further research is needed to determine its safety and efficacy in humans before it can be used as a therapeutic agent.
Scientific Research Applications
3-[(3-butyl-2-methyl-4-quinolinyl)thio]propanoic acid 15.766 has been studied for its potential use in various scientific research applications, including its ability to inhibit the activity of certain enzymes such as acyl-CoA:cholesterol acyltransferase (ACAT) and glucose-6-phosphate dehydrogenase (G6PD). It has also been studied for its potential use in the treatment of atherosclerosis, cancer, and other diseases.
properties
IUPAC Name |
3-(3-butyl-2-methylquinolin-4-yl)sulfanylpropanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2S/c1-3-4-7-13-12(2)18-15-9-6-5-8-14(15)17(13)21-11-10-16(19)20/h5-6,8-9H,3-4,7,10-11H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQBZUYFFOMONBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=C(C2=CC=CC=C2N=C1C)SCCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>45.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24786914 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.